4-chloro-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide
CAS No.: 307514-10-9
Cat. No.: VC4475129
Molecular Formula: C10H12ClNO4S2
Molecular Weight: 309.78
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 307514-10-9 |
|---|---|
| Molecular Formula | C10H12ClNO4S2 |
| Molecular Weight | 309.78 |
| IUPAC Name | 4-chloro-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C10H12ClNO4S2/c11-8-1-3-10(4-2-8)18(15,16)12-9-5-6-17(13,14)7-9/h1-4,9,12H,5-7H2 |
| Standard InChI Key | DYXFKTYWGFDGBO-UHFFFAOYSA-N |
| SMILES | C1CS(=O)(=O)CC1NS(=O)(=O)C2=CC=C(C=C2)Cl |
Introduction
4-Chloro-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide is a chemical compound with the molecular formula C10H12ClNO4S2. It is a sulfonamide derivative, which is a class of compounds known for their diverse biological activities, including antimicrobial and anticancer properties. This compound is of interest due to its potential applications in medicinal chemistry.
Synthesis and Preparation
The synthesis of sulfonamide derivatives typically involves the reaction of a sulfonamide precursor with an appropriate reagent to introduce the desired substituents. For 4-chloro-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide, the synthesis might involve the reaction of 4-chlorobenzenesulfonyl chloride with 1,1-dioxothiolan-3-amine in the presence of a base.
Biological Activity
While specific biological activity data for 4-chloro-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide is limited, sulfonamide derivatives are known for their antimicrobial and anticancer properties. These compounds often act by inhibiting enzymes or interacting with cellular targets.
| Potential Biological Activity | Description |
|---|---|
| Antimicrobial Activity | Inhibition of bacterial growth |
| Anticancer Activity | Inhibition of cancer cell proliferation |
Research Findings and Future Directions
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